Cas no 2011873-99-5 (6-chloro-2-methoxy-1,2,4triazolo1,5-apyrimidine)

• Product Name: 6-chloro-2-methoxy-1,2,4triazolo1,5-apyrimidine
• CAS No: 2011873-99-5
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• CID: 5893609
• PubChem ID: 165484403
• Update Time: 2025-10-29

6-chloro-2-methoxy-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methoxy-1,2,4triazolo1,5-apyrimidine
• 6-chloro-2-methoxy-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-1129828
• 2011873-99-5

• Inchi： 1S/C6H5ClN4O/c1-12-6-9-5-8-2-4(7)3-11(5)10-6/h2-3H,1H3
• InChI Key： BXIDMZHDVQBWRA-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=NC(=NN2C=1)OC

Computed Properties

• Exact Mass: 184.0151885g/mol
• Monoisotopic Mass: 184.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on 6-chloro-2-methoxy-1,2,4triazolo1,5-apyrimidine

Introduction to 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 2011873-99-5)

6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2011873-99-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolo-pyrimidine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The structural features of 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine, particularly the presence of a chloro substituent at the 6-position and a methoxy group at the 2-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The significance of 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine lies in its versatility as a building block in drug discovery. The triazolo-pyrimidine core is a privileged structure that has been extensively studied for its pharmacological effects. Researchers have leveraged this scaffold to develop compounds with diverse biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The chloro and methoxy substituents in 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine not only influence its electronic and steric properties but also provide sites for further functionalization, enabling the creation of novel derivatives with enhanced biological efficacy.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting various disease pathways. 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine has emerged as a key intermediate in the synthesis of compounds that modulate key enzymes and receptors involved in metabolic disorders and cancer. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes that play critical roles in cell signaling pathways. The ability to modify the structure of this compound allows chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further development.

The synthesis of 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyrimidine core. Subsequent functionalization steps introduce the chloro and methoxy groups at strategic positions on the ring system. These synthetic routes are optimized for yield and purity, ensuring that researchers have access to high-quality starting material for their downstream applications.

One of the most compelling aspects of 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine is its potential in addressing unmet medical needs. Current research is exploring its role in developing treatments for complex diseases such as cancer and neurodegenerative disorders. The compound's ability to interact with biological targets suggests that it could be used to develop drugs that offer new mechanisms of action. Additionally, its structural similarity to known bioactive molecules makes it a promising candidate for structure-based drug design approaches.

The pharmacological profile of 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine has been investigated through both computational modeling and experimental studies. Computational methods have been employed to predict how this compound might interact with biological targets at the molecular level. These studies provide insights into its binding affinity and potential side effects before it is tested in vivo. Experimental validation through cell-based assays and animal models further confirms its biological activity and helps determine optimal dosing regimens.

The safety profile of 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine is another critical consideration in its development as a pharmaceutical agent. Preclinical studies are essential for assessing potential toxicity and identifying any adverse effects associated with exposure to this compound. By thoroughly evaluating its safety profile early in the development process, researchers can minimize risks associated with later-stage clinical trials.

The future prospects for 6-chloro-2-methoxy-1,2,4-triazolo[1,5-a]pyrimidine are bright given its versatility as a pharmaceutical intermediate. As research continues to uncover new biological targets and therapeutic strategies，this compound is likely to play an increasingly important role in drug discovery efforts。Collaborative efforts between chemists，biologists，and clinicians will be crucial in translating laboratory findings into effective treatments for patients worldwide。